molecular formula C11H10BrNO B8457205 5-Bromo-2,7-dimethylquinolin-6-ol

5-Bromo-2,7-dimethylquinolin-6-ol

Cat. No.: B8457205
M. Wt: 252.11 g/mol
InChI Key: QSQHQMKWGAJPQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2,7-dimethylquinolin-6-ol is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10BrNO

Molecular Weight

252.11 g/mol

IUPAC Name

5-bromo-2,7-dimethylquinolin-6-ol

InChI

InChI=1S/C11H10BrNO/c1-6-5-9-8(10(12)11(6)14)4-3-7(2)13-9/h3-5,14H,1-2H3

InChI Key

QSQHQMKWGAJPQE-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C1)C(=C(C(=C2)C)O)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Compound 2C was prepared following the procedure used to prepare compound 1D of Example 1, except that 2,7-dimethylquinolin-6-ol (2B) was used instead of compound 1C. LCMS-ESI+ (m/z): 252.2, 254.2 (M+H)+.
Name
compound 1D
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a stirred solution of 2,7-dimethylquinolin-6-ol (200 mg, 1.2 mmol) in acetic acid (10 mL) was added Br2 (0.062 mL, 1.21 mmol) at ambient temperature. The mixture was stirred at ambient temperature for 0.5 hour. The solid formed was filtered and collected, washed with 2 mL of acetic acid to give 5-bromo-2,7-dimethylquinolin-6-ol as an HBr salt. LCMS-ESI+ (m/z): [M+H]+ calc'd for C11H11BrNO: 251.99; Found: 252.2, 254.2.
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
0.062 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Synthesis routes and methods III

Procedure details

To a stirred solution of 2,7-dimethylquinolin-6-ol (200 mg, 1.2 mmol) in acetic acid (10 mL) was added Br2 (0.062 mL, 1.21 mmol) at ambient temperature. The mixture was stirred at ambient temperature for 0.5 hour. The solid formed was filtered and collected, washed with 2 mL acetic acid to give the product as an HBr salt. LCMS-ESI+: calc'd for C11H10BrNO: 252.0 (M+H+); Found: 252.2 (M+H+).
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
0.062 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name

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